Cas no 951551-20-5 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 951551-20-5
• MF: C₁₆H₁₇FN₂O₅S₂
• MW: 400.444985151291
• CID: 5516174
• Update Time: 2025-10-23

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-fluoro-4-methoxybenzenesulfonamide
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C16H17FN2O5S2/c1-24-16-8-7-14(11-15(16)17)26(22,23)18-12-3-5-13(6-4-12)19-9-2-10-25(19,20)21/h3-8,11,18H,2,9-10H2,1H3
• InChI Key： ABMKAJVOJCODIC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCS3(=O)=O)C=C2)(=O)=O)=CC=C(OC)C(F)=C1

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide

N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 951551-20-5): An Overview of a Promising Compound in Medicinal Chemistry

N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 951551-20-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 951551-20-5, is a member of the sulfonamide class and features a unique structural arrangement that includes a thiazolidine ring and various functional groups such as fluoro and methoxy substituents. These structural features contribute to its pharmacological properties and make it a valuable candidate for further research and development.

The chemical structure of N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide is characterized by a central benzene ring substituted with a fluoro group at the 3-position and a methoxy group at the 4-position. The sulfonamide moiety is attached to the benzene ring at the 1-position, and it is further substituted with a phenyl group that bears a thiazolidine ring. The thiazolidine ring, which is in its dioxo form, adds complexity to the molecule and influences its biological activity.

Recent studies have highlighted the potential of N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it an attractive candidate for developing new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide has also shown promise in cancer research. Studies have demonstrated that this compound can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition could lead to more effective and targeted cancer therapies with fewer side effects.

The pharmacokinetic properties of N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl-3-fluoro-4-methoxybenzene-1-sulfonamide in various disease conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits promising therapeutic effects. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-y{l})phenyl-{3}-fluoro-{4}-methoxybenzene-{l}-sulfonamide (CAS No. 95{}{}{}{}{}{}{}{}{}{}8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing treatments in inflammatory diseases and cancer.